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Compound of Interest

Compound Name: Chloride;hydrate

Cat. No.: B8506054 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on selecting and utilizing nucleating agents to mitigate

supercooling in Calcium Chloride Hexahydrate (CaCl2·6H2O), a common phase change

material (PCM).

Frequently Asked Questions (FAQs)
Q1: What is supercooling in the context of CaCl2·6H2O?

A1: Supercooling, or subcooling, is a phenomenon where a liquid is cooled below its normal

freezing point without becoming a solid.[1] In the case of CaCl2·6H2O, this means it can

remain in a liquid state even when its temperature drops below its theoretical melting/freezing

point of approximately 25-28°C.[2][3][4] This is an undesirable effect as it hinders the timely

release of stored latent heat during the solidification process.[1]

Q2: Why is it important to reduce supercooling in CaCl2·6H2O for thermal energy storage

applications?

A2: For effective thermal energy storage, it is crucial that the PCM releases its stored latent

heat at its designated phase change temperature. Significant supercooling delays this heat

release, making the thermal storage system unreliable and inefficient. By reducing

supercooling, the PCM solidifies and releases heat closer to its melting point, ensuring a more

predictable and efficient energy discharge.
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Q3: What are nucleating agents and how do they work to reduce supercooling?

A3: Nucleating agents are additives that promote the formation of solid crystals from the liquid

phase at or near the freezing point. They provide sites for heterogeneous nucleation, which

requires less energy than the spontaneous homogeneous nucleation that occurs in a pure

substance. For CaCl2·6H2O, effective nucleating agents often have a crystal structure similar

to that of CaCl2·6H2O, which facilitates the crystallization process.[5]

Q4: Are there other issues to consider besides supercooling when working with CaCl2·6H2O?

A4: Yes, another significant issue is phase separation, where incongruent melting leads to the

formation of lower hydrates of CaCl2. This can affect the material's energy storage capacity

and long-term stability.[2][3][4] Some additives, known as stabilizers (e.g., NaCl, KCl), can be

used in conjunction with nucleating agents to address this issue.[2][3][4]
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Issue Possible Cause Troubleshooting Steps

Significant supercooling

persists after adding a

nucleating agent.

- Insufficient amount of

nucleating agent.- Poor

dispersion of the nucleating

agent.- Ineffective nucleating

agent for the specific

conditions.

- Increase the weight

percentage of the nucleating

agent incrementally (e.g., from

1 wt.% to 2 wt.%).- Ensure

thorough mixing of the

nucleating agent into the

molten CaCl2·6H2O using a

magnetic stirrer or

ultrasonication.- Try a different

nucleating agent or a

combination of agents. For

example, a combination of

SrCl2·6H2O and Ba(OH)2 has

been shown to be effective.[6]

Reduced latent heat of fusion

after adding a nucleating

agent.

- The nucleating agent itself

does not contribute to the

latent heat and displaces the

PCM.- The additive may alter

the chemical composition of

the PCM.

- Optimize the concentration of

the nucleating agent to the

minimum effective amount. For

instance, increasing

SrCl2·6H2O from 2 wt.% to 5

wt.% can lead to a significant

decrease in latent heat.[2]-

Characterize the thermal

properties of the mixture using

Differential Scanning

Calorimetry (DSC) to find the

optimal balance between

reduced supercooling and high

latent heat.
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Phase separation is observed.
- Incongruent melting of

CaCl2·6H2O.

- Add a stabilizer such as NaCl

or KCl (e.g., 5 wt.%) in addition

to the nucleating agent.[2][3][4]

This has been shown to

suppress phase separation

and maintain congruent

melting.[2][3][4]

Inconsistent performance over

multiple thermal cycles.

- Degradation of the nucleating

agent.- Agglomeration of the

nucleating agent particles.

- Perform thermal cycling tests

to evaluate the long-term

stability of the modified PCM.-

Consider using thickening

agents like Carboxymethyl

cellulose (CMC) to improve the

suspension of the nucleating

agent, although this may

sometimes increase

supercooling.[7]

Quantitative Data on Nucleating Agents
The following table summarizes the effectiveness of various nucleating agents in reducing the

supercooling of CaCl2·6H2O.
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Nucleating

Agent(s)

Concentra

tion (wt.%)

Initial

Supercooli

ng (°C)

Supercooli

ng after

Addition

(°C)

Reduction

in

Supercooli

ng (°C)

Effect on

Latent

Heat

Reference

Strontium

Chloride

Hexahydrat

e

(SrCl2·6H2

O)

2 12 0 12

Latent heat

was found

to be 182

J/g.

[2][3][4]

Strontium

Chloride

Hexahydrat

e

(SrCl2·6H2

O) &

Barium

Hydroxide

(Ba(OH)2)

Not

Specified

Not

Specified
1.07

Not

Specified

Decreased

from

223.54 J/g

to 160.41

J/g.

[6]

Graphene

Oxide (GO)

&

Strontium

Chloride

Hexahydrat

e

(SrCl2·6H2

O)

GO: 0.02,

SrCl2·6H2

O: 0.8

25.5 0.2 25.3

Solidificatio

n enthalpy

was found

to be as

high as

207.90 J/g.

[8]

Silicon

Dioxide

(SiO2)

Not

Specified

Not

Specified

Nearly

eliminated

Not

Specified

Not

Specified
[9]

Borax
Not

Specified

Not

Specified
Close to 0

Not

Specified

Not

Specified
[10]
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Barium

Carbonate

(BaCO3)

Not

Specified
4.64 0.2 4.44

Latent heat

platform

fluctuated

greatly.

[11]

Experimental Protocols
Protocol 1: Screening of Nucleating Agents
This protocol outlines a method for testing the effectiveness of different nucleating agents.

1. Materials and Equipment:

Calcium Chloride Hexahydrate (CaCl2·6H2O)
Candidate nucleating agents (e.g., SrCl2·6H2O, Ba(OH)2, GO)
Sample vials
Heating plate with magnetic stirring
Differential Scanning Calorimeter (DSC)
Temperature data logger with T-type thermocouples

2. Sample Preparation: a. For each nucleating agent, prepare a series of samples with varying

concentrations (e.g., 0.5, 1, 2, 5 wt.%). b. For a typical sample, weigh the desired amount of

CaCl2·6H2O into a sample vial. c. Heat the vial on a hot plate to melt the CaCl2·6H2O (above

40°C). d. Add the pre-weighed nucleating agent to the molten salt. e. Stir the mixture

thoroughly using a magnetic stirrer until the nucleating agent is well dispersed.

3. Thermal Analysis (T-History Method): a. Insert a T-type thermocouple into the center of the

sample. b. Heat the sample to a temperature significantly above its melting point (e.g., 50°C)

and hold for a set time to ensure complete melting. c. Allow the sample to cool down to room

temperature while recording the temperature profile over time. d. The degree of supercooling is

the difference between the melting temperature and the temperature at which crystallization

begins (indicated by a sudden temperature rise in the cooling curve).

4. Thermal Analysis (DSC): a. Hermetically seal a small amount of the prepared sample

(typically 5-10 mg) in an aluminum DSC pan. b. Perform heating and cooling cycles in the DSC

instrument at a controlled rate (e.g., 2 K/min).[12] c. Determine the melting temperature (Tm),
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crystallization temperature (Tc), and latent heat of fusion (ΔH) from the DSC curves.[12] d. The

degree of supercooling can be calculated as ΔT = Tm - Tc.[12]

Protocol 2: Long-Term Stability Testing
This protocol is for evaluating the performance of a selected nucleating agent over multiple

thermal cycles.

1. Sample Preparation:

Prepare a larger batch of the CaCl2·6H2O with the optimal concentration of the selected
nucleating agent as determined from Protocol 1.

2. Thermal Cycling: a. Subject the sample to repeated heating and cooling cycles. A typical

cycle would involve heating the sample above its melting point and then cooling it below its

freezing point. b. Perform a significant number of cycles (e.g., 25, 50, or more) to simulate long-

term use.[2][3][4]

3. Performance Evaluation: a. Periodically (e.g., after every 10 cycles), measure the degree of

supercooling and the latent heat of fusion using the T-history or DSC method described in

Protocol 1. b. Analyze the data to see if there is any degradation in performance (i.e., an

increase in supercooling or a decrease in latent heat) over time.
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Caption: Experimental workflow for selecting and validating nucleating agents.
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Caption: Troubleshooting logic for addressing supercooling and phase separation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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